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Compound of Interest

Compound Name:
1-Iodo-3,4-

methylenedioxybenzene

Cat. No.: B134573 Get Quote

An In-Depth Technical Guide to 1-Iodo-3,4-methylenedioxybenzene

This guide provides a comprehensive overview of 1-Iodo-3,4-methylenedioxybenzene, a key

intermediate in organic synthesis. It is intended for researchers, scientists, and professionals

involved in drug development and material science.

Core Properties
1-Iodo-3,4-methylenedioxybenzene, also known as 5-iodo-1,3-benzodioxole, is an organic

compound with the molecular formula C₇H₅IO₂.[1][2][3][4] It is characterized by an iodine atom

attached to a methylenedioxybenzene ring structure. This compound serves as a versatile

synthetic intermediate in the preparation of more complex molecules.[1][2]
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Property Value Reference

Molecular Formula C₇H₅IO₂ [1][2][3][4]

Molecular Weight 248.02 g/mol [1][2][4]

CAS Number 5876-51-7 [1][2][3][4]

Boiling Point 94 °C [5]

Density 1.91 g/cm³ [5]

Flash Point 111 °C [5]

Experimental Protocols
The synthesis of 1-Iodo-3,4-methylenedioxybenzene is crucial for its application in further

chemical reactions. A common method involves the direct iodination of 1,3-benzodioxole.

Synthesis from 1,3-Benzodioxole
Objective: To synthesize 5-iodo-1,3-benzodioxole from 1,3-benzodioxole.

Materials:

N-iodosuccinimide (66.0 mmol, 14.8 g)

1,3-benzodioxole (55.0 mmol, 6.31 mL)

Acetic acid (470 mL)

Saturated aqueous sodium bicarbonate solution

Aqueous sodium thiosulfate

Chloroform

Anhydrous sodium sulfate

Hexane
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1 L flask

Stirring apparatus

Distillation apparatus

Separatory funnel

Silica gel for column chromatography

Procedure:

Under an argon atmosphere, add N-iodosuccinimide (14.8 g), 1,3-benzodioxole (6.31 mL),

and acetic acid (470 mL) to a 1 L flask.[6]

Stir the reaction mixture at room temperature for 65 hours.[6]

After the reaction is complete, remove the acetic acid by distillation under reduced pressure.

[6]

Neutralize the residue with a saturated aqueous sodium bicarbonate solution.[6]

Add aqueous sodium thiosulfate and chloroform to the mixture and separate the organic

layer.[6]

Extract the aqueous layer again with chloroform.[6]

Combine all organic layers, dry with anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain the crude product.[6]

Purify the crude product by silica gel column chromatography using hexane as the eluent.[6]

Expected Outcome: The purification should yield 5-iodo-1,3-benzodioxole as a colorless liquid

(11.3 g, 45.7 mmol, 83% yield).[6]
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1-Iodo-3,4-methylenedioxybenzene is a valuable building block in the synthesis of various

biologically active compounds. Its utility stems from the reactivity of the iodine substituent,

which allows for the formation of new carbon-carbon and carbon-heteroatom bonds through

various coupling reactions. This makes it an important precursor for antiviral and antitumor

agents.[1][6][7]
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Caption: Synthetic utility of 1-Iodo-3,4-methylenedioxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s705624
https://www.scbt.com/p/1-iodo-3-4-methylenedioxybenzene-5876-51-7
https://webbook.nist.gov/cgi/inchi?ID=C5876517&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-3_4-methylenedioxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-3_4-methylenedioxybenzene
https://chemdad.com/index.php?c=article&id=74474
https://chemdad.com/index.php?c=article&id=74474
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8241649.htm
https://cenmed.com/1-iodo-3-4-methylenedioxybenzene-c09-0926-342/
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134573?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

